Cas no 2034410-80-3 (N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2-(trifluoromethoxy)benzamide)

• Product Name: N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2-(trifluoromethoxy)benzamide
• CAS No: 2034410-80-3
• MF: C₂₁H₂₃F₃N₄O₂
• MW: 420.4281
• CID: 5352391
• Update Time: 2025-05-20

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2-(trifluoromethoxy)benzamide
• N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)-2-(trifluoromethoxy)benzamide

• Inchi： 1S/C21H23F3N4O2/c22-21(23,24)30-18-8-4-2-6-16(18)20(29)27-14-9-11-28(12-10-14)19-15-5-1-3-7-17(15)25-13-26-19/h2,4,6,8,13-14H,1,3,5,7,9-12H2,(H,27,29)
• InChI Key： IIPGVJKHOLWWKI-UHFFFAOYSA-N
• SMILES： FC(OC1=C([H])C([H])=C([H])C([H])=C1C(N([H])C1([H])C([H])([H])C([H])([H])N(C2C3=C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])N=C([H])N=2)C([H])([H])C1([H])[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 583
• XLogP3: 4.6
• Topological Polar Surface Area: 67.4

Additional information on N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2-(trifluoromethoxy)benzamide

Comprehensive Overview of N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2-(trifluoromethoxy)benzamide (CAS No. 2034410-80-3)

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2-(trifluoromethoxy)benzamide, with the CAS number 2034410-80-3, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a tetrahydroquinazoline core with a piperidine moiety and a trifluoromethoxybenzamide group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given its modular design and functional versatility.

The compound's molecular structure is characterized by its heterocyclic components, which are often associated with enhanced bioavailability and binding affinity. The 5,6,7,8-tetrahydroquinazolin-4-yl segment contributes to its rigidity, while the piperidin-4-yl linker offers conformational flexibility. The 2-(trifluoromethoxy)benzamide group introduces electron-withdrawing properties, which can influence the compound's pharmacokinetics. Such structural attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced lipophilicity and metabolic stability.

In the context of drug discovery, CAS 2034410-80-3 is often explored for its potential as a kinase inhibitor or GPCR modulator. These targets are critical in treating conditions like inflammatory diseases, cancer, and neurological disorders, which are among the most searched topics in biomedical research. The inclusion of a trifluoromethoxy group is noteworthy, as fluorine-containing compounds are increasingly popular due to their ability to improve membrane permeability and resistance to oxidative degradation. This aligns with the growing demand for next-generation therapeutics with enhanced efficacy and safety profiles.

From a synthetic chemistry perspective, the preparation of N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2-(trifluoromethoxy)benzamide involves multi-step organic transformations, including amidation, cyclization, and functional group interconversion. These processes are frequently discussed in academic literature and patent filings, reflecting the compound's relevance in medicinal chemistry. Researchers often optimize reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity. This underscores the importance of quality control in pharmaceutical synthesis, a topic frequently queried in scientific databases and AI-driven research tools.

The physicochemical properties of CAS 2034410-80-3, such as its solubility, logP, and pKa, are critical for its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. These parameters are routinely analyzed using computational modeling and high-throughput screening techniques, which are hot topics in cheminformatics and preclinical research. The compound's trifluoromethoxy group, for instance, may enhance its blood-brain barrier penetration, a property highly sought after in central nervous system (CNS) drug development.

In summary, N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-2-(trifluoromethoxy)benzamide (CAS 2034410-80-3) represents a promising scaffold for pharmaceutical innovation. Its structural complexity and functional diversity make it a valuable candidate for addressing unmet medical needs, particularly in areas like oncology and neurodegenerative diseases. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in drug discovery pipelines and academic research.